N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(4-methylphenyl)urea
• InChI: InChI=1S/C14H12F2N2O/c1-9-2-5-11(6-3-9)17-14(19)18-13-7-4-10(15)8-12(13)16/h2-8H,1H3,(H2,17,18,19)
• InChI Key: KBKRLVNGAYWHAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H12F2N2O
• Molecular Weight: 262.25 g/mol

Description

N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of various inflammatory conditions. It is a white crystalline powder that is insoluble in water but soluble in organic solvents. Diflunisal has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea inhibits the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins, which are mediators of inflammation, pain, and fever. N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea inhibits both COX-1 and COX-2, but it has a higher affinity for COX-2. By inhibiting COX, diflunisal reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea has been shown to reduce inflammation, pain, and fever in various animal models and clinical trials. It has also been shown to inhibit amyloid-beta aggregation and reduce neuroinflammation in animal models of Alzheimer's disease. N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea has been shown to have a longer half-life than other NSAIDs, which may contribute to its prolonged anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea has several advantages for lab experiments, including its well-established pharmacological properties, its availability, and its relatively low cost. However, diflunisal has some limitations, including its low solubility in water, which may limit its use in certain experimental conditions.

Future Directions

There are several future directions for the study of diflunisal, including its potential use in the treatment of Alzheimer's disease, its effects on other inflammatory conditions, and its potential use in combination with other drugs. Further research is needed to fully understand the pharmacological properties of diflunisal and its potential therapeutic applications.

Synthesis Methods

N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea can be synthesized by reacting 2,4-difluorophenyl isocyanate with 4-methylphenylamine in the presence of a suitable catalyst. The reaction yields N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea, which can be purified by recrystallization.

Scientific Research Applications

N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea has been widely studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been used for the treatment of various inflammatory conditions, including rheumatoid arthritis, osteoarthritis, and gout. N-(2,4-difluorophenyl)-N'-(4-methylphenyl)urea has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit amyloid-beta aggregation and reduce neuroinflammation.